(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(5-methylisoxazol-3-yl)methanone

• IUPAC Name: [4-(1,2-dimethylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C15H21N5O4S/c1-11-9-13(17-24-11)15(21)19-5-4-6-20(8-7-19)25(22,23)14-10-18(3)12(2)16-14/h9-10H,4-8H2,1-3H3
• InChI Key: XHLPWTTUVUASHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(C(=N3)C)C
• Molecular Formula: C15H21N5O4S
• Molecular Weight: 367.4 g/mol
• CAS No.: 1904275-49-5

Description

The compound "(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(5-methylisoxazol-3-yl)methanone" features a 1,4-diazepane core linked to a sulfonyl-substituted 1,2-dimethylimidazole moiety and a 5-methylisoxazole-3-carbonyl group. While direct pharmacological data for this compound are unavailable in the provided evidence, its structural features align with compounds studied for antimicrobial, anti-inflammatory, or kinase-inhibitory activities .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structural Features

The target compound’s uniqueness lies in its 1,4-diazepane ring, which provides conformational flexibility, and the sulfonyl group bridging the imidazole and diazepane moieties. Below is a comparison with structurally related compounds from the evidence:

Table 1: Key Structural Differences

Compound Name/ID	Core Structure	Functional Groups	Key Differences
Target Compound	1,4-diazepane, imidazole, isoxazole	Sulfonyl, methanone	Unique combination of diazepane and isoxazole.
: Triazole derivative	1,2,4-triazole, phenyl	Sulfonyl, thioether, difluorophenyl	Replaces diazepane with triazole; lacks isoxazole.
: Imidazo[2,1-b]thiazole	Imidazothiazole, phenyl	Methylsulfonyl, tertiary amine	Heterocyclic fusion (imidazo-thiazole) vs. discrete rings.
: Nitroimidazole derivatives	Nitroimidazole, aryl	Nitro, hydroxyl	Nitro group instead of sulfonyl; no diazepane.

Physicochemical Properties

• Hydrophobicity : The sulfonyl group in the target compound likely reduces logP compared to phenyl- or alkyl-substituted analogs (e.g., ’s triazole derivative), enhancing aqueous solubility .

Pharmacophore Mapping

• The 1,4-diazepane and isoxazole moieties may act as hydrogen bond acceptors/donors, while the sulfonyl group could enhance binding to positively charged residues (e.g., lysine or arginine in enzymes). This contrasts with ’s triazole derivative, where the thioether and difluorophenyl groups prioritize hydrophobic interactions .

Hypothetical Target Affinity

• Antimicrobial Activity : Unlike nitroimidazoles (), which exploit nitro group reduction for antimicrobial effects, the target compound’s sulfonyl group may confer distinct mechanisms, such as disrupting membrane integrity .

Q & A

Q. Q: What are the key steps in synthesizing this compound, and how can purity be ensured during purification?

A: The synthesis involves sequential sulfonylation and coupling reactions. A diazepane precursor is first reacted with 1,2-dimethyl-1H-imidazole-4-sulfonyl chloride under anhydrous conditions (e.g., THF, −78°C) to form the sulfonylated intermediate. This is followed by coupling with 5-methylisoxazole-3-carbonyl chloride using tert-butyllithium to activate the diazepane nitrogen . Purification typically employs flash chromatography (hexane:ethyl acetate gradients) or recrystallization (methanol/water mixtures). Purity (>95%) is verified via HPLC (C18 column, acetonitrile/water mobile phase) and ¹H/¹³C NMR .

Advanced Synthesis Optimization

Q. Q: How can reaction yields be improved for the sulfonylation step?

A: Yield optimization requires precise control of stoichiometry (1.2:1 molar ratio of sulfonyl chloride to diazepane) and temperature (−78°C to 0°C). Catalytic DMAP (4-dimethylaminopyridine) enhances electrophilic substitution, while inert atmospheres (N₂/Ar) prevent side reactions. Post-reaction quenching with saturated NaHCO₃ ensures efficient separation of unreacted reagents .

Structural Characterization

Q. Q: Which spectroscopic techniques are critical for confirming the compound’s structure?

A: Key techniques include:

• ¹H/¹³C NMR : Assign peaks for diazepane protons (δ 3.1–3.8 ppm, multiplet), imidazole methyl groups (δ 2.5–2.7 ppm, singlet), and isoxazole protons (δ 6.2–6.4 ppm, doublet) .
• HRMS (ESI+) : Confirm molecular ion [M+H]⁺ (calculated for C₂₀H₂₄N₅O₄S: 430.15) .
• FT-IR : Validate sulfonyl (SO₂, 1350–1150 cm⁻¹) and carbonyl (C=O, 1680–1650 cm⁻¹) groups .

Biological Activity Profiling

Q. Q: What in vitro assays are suitable for evaluating this compound’s antiproliferative activity?

A: Use cell viability assays (MTT/XTT) in cancer cell lines (e.g., HeLa, MCF-7) with 72-hour exposure. Include positive controls (e.g., cisplatin) and dose-response curves (1–100 µM). Assess apoptosis via Annexin V/PI staining and caspase-3 activation. IC₅₀ values should be calculated using nonlinear regression models .

Structure-Activity Relationship (SAR) Studies

Q. Q: How do structural modifications to the imidazole or isoxazole moieties affect bioactivity?

A: Replace the 1,2-dimethylimidazole with 4-methylimidazole to test steric effects on sulfonamide binding. Substitute 5-methylisoxazole with 3,5-dimethylisoxazole to evaluate electronic contributions. Bioassays reveal that bulkier substituents reduce solubility but enhance target affinity (e.g., tubulin inhibition ). Quantitative SAR (QSAR) models using Hammett constants and LogP values guide rational design .

Computational Modeling

Q. Q: Which computational approaches predict binding modes to biological targets?

A: Molecular docking (AutoDock Vina) against tubulin’s colchicine-binding site (PDB: 1SA0) identifies key interactions: hydrogen bonds between the sulfonyl group and β-tubulin’s Lys352 and hydrophobic contacts with the diazepane ring. MD simulations (GROMACS, 100 ns) assess stability of the ligand-protein complex .

Stability and Degradation Pathways

Q. Q: How should storage conditions be optimized to prevent degradation?

A: Store at −20°C in amber vials under argon. Accelerated stability studies (40°C/75% RH, 30 days) monitored via HPLC show degradation <5%. Primary degradation products result from sulfonamide hydrolysis (pH < 4) or photooxidation of the isoxazole ring. LC-MS/MS identifies m/z 412.1 ([M−H₂O]+) as a major degradant .

Ecotoxicological Risk Assessment (Advanced)

Q. Q: What experimental designs evaluate environmental persistence and toxicity?

A: Follow OECD Test Guidelines:

• Persistence : Aerobic soil metabolism study (OECD 307) with ¹⁴C-labeled compound.
• Aquatic toxicity : Daphnia magna acute immobilization test (OECD 202) and algal growth inhibition (OECD 201).
• Bioaccumulation : Measure log Kow (octanol-water partition coefficient) via shake-flask method. Data from analogous sulfonamides suggest moderate bioaccumulation (log Kow ~2.5) but low acute toxicity (EC₅₀ > 10 mg/L) .